Cas no 187739-60-2 (CarboxyaMidotriazole orotate)

• Product Name: CarboxyaMidotriazole orotate
• CAS No: 187739-60-2
• MF: C₂₂H₁₆Cl₃N₇O₆
• MW: 580.764740943909
• CID: 4735456
• PubChem ID: 11599548
• Update Time: 2025-07-08

CarboxyaMidotriazole orotate Chemical and Physical Properties

Names and Identifiers

• Carboxiamidotriazol orotate
• SB17292
• 5-Amino-1-[[3,5-dichloro-4-(4-chlorobenzoyl)phenyl]methyl]triazole-4-carboxamide;2,4-dioxo-1H-pyrimi
• Carboxyamidotriazole (Orotate)
• L-651582 (Orotate);CAI (Orotate)
• Carboxyamidotriazole Orotate
• L-651582 Orotate
• CAI Orotate
• OCSMDRBVJRAMCI-UHFFFAOYSA-N
• 776C212QQH
• SCHEMBL7924972
• 5-Amino-1-(3,5-dichloro-4-(4-chlorobenzoyl)benzyl)-1H-1,2,3-triazole-4-carboxamide 2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylate
• DA-71931
• HY-16125
• MS-30422
• Carboxyamidotriazole orotate CTO.
• AKOS040741506
• EX-A5646
• CTO
• CS-0006151
• 1,2,3-Carboxyamido-triazole Orotate
• G14181
• 187739-60-2
• UNII-776C212QQH
• 5-amino-1-[[3,5-dichloro-4-(4-chlorobenzoyl)phenyl]methyl]triazole-4-carboxamide;2,4-dioxo-1H-pyrimidine-6-carboxylic acid
• CarboxyaMidotriazole orotate

• Inchi： 1S/C17H12Cl3N5O2.C5H4N2O4/c18-10-3-1-9(2-4-10)15(26)13-11(19)5-8(6-12(13)20)7-25-16(21)14(17(22)27)23-24-25;8-3-2(4(9)10)1-6-5(11)7-3/h1-6H,7,21H2,(H2,22,27);1H,(H,9,10)(H2,6,7,8,11)
• InChI Key： USNBVLGWGCHQNR-UHFFFAOYSA-N
• SMILES： ClC1C(C(C2C=CC(=CC=2)Cl)=O)=C(C=C(C=1)CN1C(=C(C(N)=O)N=N1)N)Cl.O=C1C(C(=O)O)=CNC(N1)=O

Computed Properties

• Exact Mass: 581.038414 g/mol
• Monoisotopic Mass: 581.038414 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 38
• Rotatable Bond Count: 6
• Complexity: 773
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 212
• Molecular Weight: 582.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on CarboxyaMidotriazole orotate

Comprehensive Overview of CarboxyaMidotriazole Orotate (CAS No. 187739-60-2): Properties, Applications, and Research Insights

CarboxyaMidotriazole orotate (CAS No. 187739-60-2) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound, often referred to in scientific literature as CAO, combines the carboxamidotriazole moiety with orotic acid, resulting in a molecule with enhanced bioavailability and targeted activity. Researchers are particularly interested in its role as a modulator of cellular signaling pathways, which makes it a promising candidate for various biomedical applications.

The growing interest in CarboxyaMidotriazole orotate is reflected in the increasing number of searches for terms like "CAO mechanism of action", "CarboxyaMidotriazole orotate solubility", and "CAS 187739-60-2 applications". These queries highlight the demand for detailed, scientifically validated information about this compound. In this article, we delve into its chemical characteristics, synthesis methods, and emerging uses in drug development, aligning with current trends in precision medicine and targeted therapy.

From a structural perspective, CarboxyaMidotriazole orotate features a triazole ring linked to a carboxamide group, which is further complexed with orotate to improve its pharmacokinetic profile. This design is critical for its ability to interact with specific enzymes and receptors in biological systems. Recent studies have explored its potential in modulating calcium channels and inhibiting abnormal cell proliferation, topics frequently searched in academic and medical communities under keywords like "CAO and calcium signaling" or "CarboxyaMidotriazole orotate anticancer research".

One of the most discussed aspects of CAS 187739-60-2 is its solubility and stability under physiological conditions. These properties are vital for its formulation into effective therapeutic agents. Researchers often investigate "CarboxyaMidotriazole orotate solubility in DMSO" or "CAO stability in aqueous solutions", as these factors directly impact its efficacy in preclinical and clinical settings. Advanced analytical techniques, such as HPLC and mass spectrometry, are commonly employed to assess these parameters.

In the context of drug discovery, CarboxyaMidotriazole orotate has been studied for its potential to address unmet medical needs. For instance, its role in inflammatory and metabolic disorders has been a hotspot, with search terms like "CAO for autoimmune diseases" gaining traction. The compound's ability to selectively target pathways involved in immune regulation positions it as a versatile tool for developing next-generation therapeutics.

Looking ahead, the scientific community continues to explore the full potential of CarboxyaMidotriazole orotate. With ongoing research into its molecular interactions and therapeutic benefits, this compound is poised to play a pivotal role in advancing personalized medicine. For those seeking in-depth information, resources on "CAS 187739-60-2 suppliers" or "CarboxyaMidotriazole orotate synthesis protocols" are increasingly available, reflecting its rising prominence in both academic and industrial spheres.